Cas no 5272-57-1 (1H-Imidazole-2-methanol,1-(phenylmethyl)-, hydrochloride (1:1))

1H-Imidazole-2-methanol,1-(phenylmethyl)-, hydrochloride (1:1) structure
5272-57-1 structure
Product Name:1H-Imidazole-2-methanol,1-(phenylmethyl)-, hydrochloride (1:1)
CAS No:5272-57-1
MF:C11H13ClN2O
MW:224.686721563339
CID:380530
PubChem ID:13043012
Update Time:2025-04-19

1H-Imidazole-2-methanol,1-(phenylmethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-2-methanol,1-(phenylmethyl)-, hydrochloride (1:1)
    • NSC151037
    • 1-benzyl-2-(hydroxymethyl)imidazole hydrochloride
    • SCHEMBL10611283
    • (1-benzylimidazol-2-yl)methanol;hydrochloride
    • NSC-151037
    • 5272-57-1
    • Inchi: 1S/C11H12N2O.ClH/c14-9-11-12-6-7-13(11)8-10-4-2-1-3-5-10;/h1-7,14H,8-9H2;1H
    • InChI Key: YPMLMINSSLRAGP-UHFFFAOYSA-N
    • SMILES: Cl.OCC1=NC=CN1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 224.07200
  • Monoisotopic Mass: 224.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 169
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38A^2

Experimental Properties

  • Density: 1.13
  • Boiling Point: 354.9°C at 760 mmHg
  • Flash Point: 168.4°C
  • Refractive Index: 1.592
  • PSA: 38.05000
  • LogP: 2.22570

1H-Imidazole-2-methanol,1-(phenylmethyl)-, hydrochloride (1:1) Security Information

  • Hazardous Material Identification: Xi
  • Risk Phrases:36/37/38
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